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Compound of Interest

Compound Name: 4-(Benzyloxy)pyridine N-oxide

Cat. No.: B151891 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(Benzyloxy)pyridine N-oxide

This guide provides comprehensive safety and handling protocols for 4-(Benzyloxy)pyridine
N-oxide (CAS No: 2683-66-1). As a key intermediate in the synthesis of novel chemical

entities, including nucleoside analogues with potential cytostatic activity, its proper

management in a research and development setting is paramount.[1][2] This document is

intended for researchers, chemists, and drug development professionals, offering field-proven

insights grounded in established safety data to ensure user protection and experimental

integrity.

Compound Identification and Physicochemical
Properties
4-(Benzyloxy)pyridine N-oxide is a 4-substituted pyridine-1-oxide, typically appearing as a

solid.[3][4][5] Understanding its fundamental properties is the first step in a thorough risk

assessment.
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Property Value Source(s)

CAS Number 2683-66-1 [6][7]

Molecular Formula C₁₂H₁₁NO₂ [6][8]

Molecular Weight 201.22 g/mol [6][7]

Physical State Solid [3][4]

Melting Point 178-179 °C (decomposes) [5][6]

Appearance White to brown solid [3][9]

Stability

Stable under normal

conditions, but known to be

hygroscopic.[3][10][11]

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-(Benzyloxy)pyridine N-oxide is classified as a hazardous substance.[7] The

primary risks are associated with irritation to the skin, eyes, and respiratory system.[5][6][7]

GHS
Classification

Hazard Code Description Pictogram Signal Word

Skin Irritation H315
Causes skin

irritation.[6][7]

GHS07

(Exclamation

Mark)[5][7]

Warning[6][7]

Eye Irritation H319

Causes serious

eye irritation.[6]

[7]

GHS07

(Exclamation

Mark)[5][7]

Warning[6][7]

Specific Target

Organ Toxicity

(Single

Exposure)

H335

May cause

respiratory

irritation.[6][7]

GHS07

(Exclamation

Mark)[5][7]

Warning[6][7]
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The "Warning" signal word indicates a moderate level of hazard.[6][7] However, the causality

behind these classifications necessitates stringent controls. The N-oxide functional group and

the aromatic structure can interact with biological membranes and proteins, leading to the

observed irritant effects. While comprehensive toxicological data is not fully available, the

existing classifications demand a cautious and proactive safety approach.[12]

Exposure Controls & Personal Protective
Equipment (PPE)
A multi-layered approach combining engineering controls and personal protective equipment is

essential to mitigate the risks of exposure.

Engineering Controls
The primary engineering control is to minimize the generation and inhalation of dust or

aerosols.

Chemical Fume Hood: All manipulations of the solid compound, including weighing,

transferring, and preparing solutions, must be conducted in a certified chemical fume hood.

[13] This provides adequate exhaust ventilation to capture airborne particles and prevent

respiratory exposure.[10][13]

Ventilation: The laboratory should be equipped with general mechanical exhaust to ensure

adequate air changes, reducing the background concentration of any potential contaminants.

[14]

Safety Stations: Eyewash stations and safety showers must be readily accessible and

located close to the workstation.[10]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the procedures being

performed. The following table outlines the minimum required PPE.[5][6]
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Protection Type Specification
Rationale and Best
Practices

Eye & Face
Chemical safety goggles or a

full-face shield.[15][16]

Standard safety glasses with

side shields are insufficient.

[16] Goggles provide a seal

around the eyes to protect

against dust particles and

splashes.[17] A face shield

should be used in conjunction

with goggles when there is a

significant risk of splashing.

[16][17]

Hand
Compatible, chemical-resistant

gloves (e.g., Nitrile).[14][15]

Gloves must be worn for all

handling tasks. It is critical to

use proper glove removal

technique to avoid

contaminating the skin.[13]

Contaminated gloves should

be disposed of immediately as

hazardous waste.[13] For

prolonged tasks, changing

gloves every 30-60 minutes is

recommended.[16]

Body
Long-sleeved laboratory coat.

[16]

A lab coat made of a non-

absorbent material protects the

skin from accidental contact

and prevents the transfer of

contamination outside the lab.

[16][18] Lab coats should be

kept buttoned and never be

worn outside the work area.

[16]

Respiratory NIOSH/MSHA or European

Standard EN 149 approved

A respirator is required if work

cannot be conducted within a

fume hood or if dust
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respirator (e.g., N95 dust

mask).[3][6]

generation is unavoidable.[3]

[15] This directly addresses the

H335 respiratory irritation

hazard by filtering out fine

particulates.[6][7]

Safe Handling, Storage, and Workflow
Adherence to strict protocols during handling and storage is fundamental to preventing

incidents.

Handling Protocols
Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume

hood is functioning properly.

Weighing and Transfer: Conduct all weighing and transfers of the solid material on a

disposable weigh boat or paper within the fume hood to contain any spills. Minimize dust

generation by handling the material gently.[18]

Solution Preparation: When dissolving the solid, add the solvent to the solid slowly to prevent

splashing.

Post-Handling: After handling, decontaminate the work area. Wash hands and any exposed

skin thoroughly with soap and water, even after removing gloves.[14][18]

Storage Conditions
Container: Keep the compound in a tightly sealed, properly labeled container to prevent

contamination and moisture absorption.[13][18]

Environment: Store in a cool, dry, and well-ventilated area.[14][18] Due to its hygroscopic

nature, storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to

maintain product quality.[3]

Incompatibilities: Segregate from strong oxidizing agents and acid chlorides, as these

materials may cause hazardous reactions.[3][10]
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Classification: The compound falls under Storage Class 11 for combustible solids.[5][6]

Visualized Handling Workflow
The following diagram outlines the logical flow for the safe handling of 4-(Benzyloxy)pyridine
N-oxide from receipt to disposal.

Receiving & Storage

Experimental Use (in Fume Hood)

Waste Management

Receive Chemical

Inspect Container for Damage

Log into Inventory

Store in Cool, Dry,
Well-Ventilated Area

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Retrieve for Use

Prepare & Verify
Fume Hood Operation

Weigh & Transfer
Compound

Perform Reaction/
Experiment

Decontaminate Work Area

Segregate Solid & Liquid WasteDispose of Contaminated
PPE and Materials

Label Waste Container
(Full Chemical Name)

Store Waste in Designated
Satellite Accumulation Area
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Click to download full resolution via product page

Caption: Safe handling workflow for 4-(Benzyloxy)pyridine N-oxide.

Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

holding eyelids open.[14] Remove contact lenses if present and easy to do.[7] Seek

immediate medical attention.[14]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash the affected area

with plenty of soap and water for at least 15 minutes.[3][14] If skin irritation persists, consult

a physician.[3]

If Inhaled: Remove the person to fresh air and keep them in a position comfortable for

breathing.[7][14] If symptoms such as coughing or difficulty breathing occur, seek medical

attention.[14]

If Swallowed: Rinse mouth thoroughly with water.[3] Do NOT induce vomiting.[13] Seek

medical attention if symptoms occur.[3]

Spill and Leak Containment
Minor Spill: For small spills, ensure adequate ventilation and wear full PPE. Gently sweep up

the solid material, avoiding dust formation, and place it into a suitable, labeled container for

disposal.[3][13]

Major Spill: Evacuate the area. Prevent further spread of the material. Do not attempt to

clean up a large spill without appropriate training and equipment. Contact your institution's

environmental health and safety (EHS) department.

Disposal Considerations
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All waste containing 4-(Benzyloxy)pyridine N-oxide, including empty containers and

contaminated materials (e.g., gloves, weigh boats), must be disposed of as hazardous

chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of it down the drain or in regular trash.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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